Cas no 1339483-76-9 ((butan-2-yl)(1,3-thiazol-5-yl)methylamine)

• Product Name: (butan-2-yl)(1,3-thiazol-5-yl)methylamine
• CAS No: 1339483-76-9
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 5217444
• PubChem ID: 62759022
• Update Time: 2025-05-26

(butan-2-yl)(1,3-thiazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (butan-2-yl)(1,3-thiazol-5-ylmethyl)amine
• n-(Thiazol-5-ylmethyl)butan-2-amine
• (butan-2-yl)[(1,3-thiazol-5-yl)methyl]amine
• 5-Thiazolemethanamine, N-(1-methylpropyl)-
• (butan-2-yl)(1,3-thiazol-5-yl)methylamine

• Inchi： 1S/C8H14N2S/c1-3-7(2)10-5-8-4-9-6-11-8/h4,6-7,10H,3,5H2,1-2H3
• InChI Key： JRZLBCDTYVMAMZ-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CNC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• XLogP3: 1.7
• Topological Polar Surface Area: 53.2

Additional information on (butan-2-yl)(1,3-thiazol-5-yl)methylamine

Research Brief on (butan-2-yl)(1,3-thiazol-5-yl)methylamine (CAS: 1339483-76-9): Recent Advances and Applications

The compound (butan-2-yl)(1,3-thiazol-5-yl)methylamine (CAS: 1339483-76-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological activities, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of (butan-2-yl)(1,3-thiazol-5-yl)methylamine as a key intermediate in the synthesis of novel bioactive molecules. Its thiazole moiety, combined with the butylamine side chain, provides a scaffold that can be modified to target various biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for developing small-molecule inhibitors of protein-protein interactions, particularly in oncology targets such as the p53-MDM2 axis.

Pharmacological evaluations of derivatives based on this compound have revealed promising activity profiles. For instance, a series of analogs were tested in vitro for their ability to modulate neurotransmitter receptors, with some showing selective affinity for serotonin (5-HT) and dopamine receptors. These findings suggest potential applications in central nervous system (CNS) disorders, including depression and Parkinson's disease. The compound's metabolic stability and blood-brain barrier permeability were also assessed, with encouraging results reported in a recent ACS Chemical Neuroscience publication.

From a synthetic chemistry perspective, innovative routes to access (butan-2-yl)(1,3-thiazol-5-yl)methylamine have been developed. A 2024 paper in Organic Letters described a catalytic asymmetric synthesis method that yields the compound with high enantiomeric purity, addressing previous challenges in stereocontrol. This advancement is particularly relevant for the development of chiral drugs where the absolute configuration significantly impacts biological activity.

The safety profile and toxicological aspects of this compound have also been investigated. Preliminary studies indicate a favorable toxicity profile in animal models, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are warranted to fully assess its safety for human applications. These findings were recently summarized in a comprehensive review published in Chemical Research in Toxicology.

In conclusion, (butan-2-yl)(1,3-thiazol-5-yl)methylamine (CAS: 1339483-76-9) represents a promising scaffold in medicinal chemistry with diverse applications. Its unique structural features, coupled with recent synthetic advancements and promising biological activities, position it as a valuable compound for future drug discovery efforts. Continued research is expected to explore its full potential in addressing unmet medical needs across various therapeutic areas.